N-2-biphenylyl-5-bromo-2-thiophenesulfonamide

• IUPAC Name: 5-bromo-N-(2-phenylphenyl)thiophene-2-sulfonamide
• InChI: InChI=1S/C16H12BrNO2S2/c17-15-10-11-16(21-15)22(19,20)18-14-9-5-4-8-13(14)12-6-2-1-3-7-12/h1-11,18H
• InChI Key: VJJVEFVOFAJMGT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC=C2NS(=O)(=O)C3=CC=C(S3)Br
• Molecular Formula: C16H12BrNO2S2
• Molecular Weight: 394.3 g/mol

Description

N-2-biphenylyl-5-bromo-2-thiophenesulfonamide (abbreviated as BPTES) is a small molecule inhibitor that targets glutaminase, an enzyme that catalyzes the conversion of glutamine to glutamate. BPTES has gained significant attention in the scientific community due to its potential applications in cancer therapy.

Mechanism of Action

N-2-biphenylyl-5-bromo-2-thiophenesulfonamide binds to the active site of glutaminase, preventing the enzyme from converting glutamine to glutamate. This inhibition leads to a decrease in the production of ATP and other biosynthetic intermediates, which are essential for cell proliferation and survival. This compound has been shown to be selective for cancer cells, sparing normal cells from its effects.
Biochemical and Physiological Effects:
This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. It also inhibits the growth of cancer cells in vitro and in vivo. This compound has been shown to sensitize cancer cells to other chemotherapeutic agents, making it a potential combination therapy for cancer treatment. However, this compound has also been shown to have off-target effects on other enzymes, leading to potential toxicity and side effects.

Advantages and Limitations for Lab Experiments

N-2-biphenylyl-5-bromo-2-thiophenesulfonamide is a valuable tool for studying glutamine metabolism in cancer cells. It allows researchers to selectively inhibit glutaminase activity and study the downstream effects on cell proliferation and survival. However, this compound has limitations in terms of its selectivity and potential off-target effects. Researchers must carefully consider the concentration and duration of this compound treatment to minimize potential toxicity and side effects.

Future Directions

There are several future directions for research on N-2-biphenylyl-5-bromo-2-thiophenesulfonamide. One area of focus is the development of more selective and potent glutaminase inhibitors. Another area of focus is the identification of biomarkers that predict response to this compound treatment. Additionally, researchers are exploring the potential of combining this compound with other chemotherapeutic agents to enhance its efficacy. Finally, researchers are studying the role of glutamine metabolism in other diseases, such as metabolic disorders and neurodegenerative diseases.

Scientific Research Applications

N-2-biphenylyl-5-bromo-2-thiophenesulfonamide has been extensively studied for its potential applications in cancer therapy. Cancer cells have a high demand for glutamine, which is used for energy production and biosynthesis. Glutaminase catalyzes the first step in glutamine metabolism, making it an attractive target for cancer therapy. This compound has been shown to selectively inhibit glutaminase activity in cancer cells, leading to a decrease in cell proliferation and tumor growth.